Cas no 868677-03-6 (N-(2H-1,3-benzodioxol-5-yl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide
• CAS No: 868677-03-6
• MF: C₂₀H₂₂N₂O₆S
• MW: 418.463484287262
• CID: 5776364
• PubChem ID: 16189600
• Update Time: 2025-10-31

N-(2H-1,3-benzodioxol-5-yl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• HMS2604B21
• N-(1,3-benzodioxol-5-yl)-4-[methyl(2-oxolanylmethyl)sulfamoyl]benzamide
• N-(benzo[d][1,3]dioxol-5-yl)-4-(N-methyl-N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)benzamide
• SMR000324722
• BDBM56653
• N-(1,3-benzodioxol-5-yl)-4-[methyl(oxolan-2-ylmethyl)sulfamoyl]benzamide
• AKOS024611795
• N-(1,3-benzodioxol-5-yl)-4-[methyl(tetrahydrofurfuryl)sulfamoyl]benzamide
• CHEMBL1373140
• AB00594068-06
• F1821-0730
• 868677-03-6
• cid_16189600
• N-(2H-1,3-benzodioxol-5-yl)-4-{methyl[(oxolan-2-yl)methyl]sulfamoyl}benzamide
• MLS000680099
• N-(2H-1,3-benzodioxol-5-yl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide

• Inchi： 1S/C20H22N2O6S/c1-22(12-16-3-2-10-26-16)29(24,25)17-7-4-14(5-8-17)20(23)21-15-6-9-18-19(11-15)28-13-27-18/h4-9,11,16H,2-3,10,12-13H2,1H3,(H,21,23)
• InChI Key： TXAJZZKGUNCVRN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC3=C(C=2)OCO3)=O)=CC=1)(N(C)CC1CCCO1)(=O)=O

Computed Properties

• Exact Mass: 418.11985760g/mol
• Monoisotopic Mass: 418.11985760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 103Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide

N-(2H-1,3-benzodioxol-5-yl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide (CAS No. 868677-03-6): An Overview of a Promising Compound in Medicinal Chemistry

N-(2H-1,3-benzodioxol-5-yl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide (CAS No. 868677-03-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is characterized by its unique structural features, including a benzodioxole ring and a sulfamoyl group, which contribute to its biological activity and pharmacological properties.

The benzodioxole ring is a common structural motif found in various natural products and synthetic compounds, known for its ability to modulate biological processes. In the case of N-(2H-1,3-benzodioxol-5-yl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide, the presence of this ring enhances the compound's binding affinity to specific receptors and enzymes, making it a valuable candidate for drug development.

The sulfamoyl group is another key functional group in this compound. Sulfamoyl groups are known for their ability to form hydrogen bonds and interact with biological targets, which can significantly influence the compound's pharmacokinetic and pharmacodynamic properties. Recent studies have shown that compounds containing sulfamoyl groups exhibit potent anti-inflammatory and anti-cancer activities, making them attractive candidates for further research and development.

In terms of its chemical structure, N-(2H-1,3-benzodioxol-5-yl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide is synthesized through a multi-step process involving the coupling of a benzodioxole derivative with a sulfamoyl-containing moiety. The synthesis typically involves the use of advanced organic chemistry techniques, such as transition metal-catalyzed cross-coupling reactions and protecting group strategies, to ensure high yields and purity of the final product.

One of the most promising applications of N-(2H-1,3-benzodioxol-5-yl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide is in the treatment of inflammatory diseases. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-(2H-1,3-benzodioxol-5-yl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide could be developed into a novel therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent research has explored the potential of N-(2H-1,3-benzodioxol-5-yl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide as an anti-cancer agent. Preclinical studies have shown that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action appears to involve the modulation of signaling pathways involved in cell survival and death, such as the PI3K/AKT and MAPK pathways. These findings highlight the potential of N-(2H-1,3-benzodioxol-5-yl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide as a lead compound for the development of new cancer therapies.

Furthermore, the pharmacokinetic properties of N-(2H-1,3-benzodioxol-5-yl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective drug delivery and minimizing side effects. Ongoing studies are focused on developing formulations that enhance the bioavailability and stability of N-(2H-1,3-benzodioxol-5-yl)-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide, thereby improving its clinical efficacy.

In conclusion, N-(2H-1,3-benzodioxol-5-yL)-4-{methyl(oxolan - 2 - yL ) methylsulfamoyL } benzamide (CAS No. 868677 - 03 - 6) represents a promising compound in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, N-(2H - 1 , 3 - benzodioxol - 5 - yL ) - 4 - { methyl ( oxolan - 2 - yL ) methylsulfamoyL } benzamide is poised to play a significant role in advancing medical treatments for various conditions.